benzyl (2S,3R)-3-amino-2-methylpiperidine-1-carboxylate

• IUPAC Name: benzyl (2S,3R)-3-amino-2-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C14H20N2O2/c1-11-13(15)8-5-9-16(11)14(17)18-10-12-6-3-2-4-7-12/h2-4,6-7,11,13H,5,8-10,15H2,1H3/t11-,13+/m0/s1
• InChI Key: DQLSXOAEXCBESC-WCQYABFASA-N
• Canonical SMILES: CC1C(CCCN1C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@H]1[C@@H](CCCN1C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about its appearance (solid, liquid, color, etc.) and any distinctive odors.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure.

Chemical Reactions Analysis

This involves understanding the chemical reactions that the compound can undergo. This can include reactions where the compound is a reactant, a product, or a catalyst.

Physical And Chemical Properties Analysis

This involves understanding the physical and chemical properties of the compound, such as its melting point, boiling point, solubility, reactivity, and stability.

Scientific Research Applications

Synthesis and Asymmetric Reactions

Benzyl (2S,3R)-3-amino-2-methylpiperidine-1-carboxylate is involved in nucleophilic ring-opening reactions of aziridines, which are pivotal in asymmetric synthesis and the production of compounds with potential pharmaceutical applications. For example, ring-opening reactions of 3-aryl-1-benzylaziridine-2-carboxylates using O-nucleophiles and aromatic C-nucleophiles have been explored. These reactions display stereospecificity dependent on the substrates and conditions, with a noted configuration inversion at C(3) when using O-nucleophiles. This method has been applied to the asymmetric synthesis of amphetamine-type compounds, showcasing its utility in generating stereospecific amino acid derivatives with high optical purity (Manaka et al., 2007).

Ring Opening and Synthesis of Amino Acids

Further research on cis-3-alkylaziridine-2-carboxylates, including compounds similar to benzyl (2S,3R)-3-amino-2-methylpiperidine-1-carboxylate, has led to the development of new synthetic pathways for various amino acids. The synthesis of these compounds from the reaction of α-aminonitrile and alkyldiazoacetate in the presence of a Lewis acid, including an asymmetric reaction for chiral aziridines, has been successful. These synthesized chiral aziridines were then utilized for the preparation of different amino acids through regioselective aziridine ring openings (Lee et al., 2001).

Functionalization and Derivative Synthesis

The synthesis of benzyl esters, including derivatives related to benzyl (2S,3R)-3-amino-2-methylpiperidine-1-carboxylate, has been achieved using reagents like 2-benzyloxy-1-methylpyridinium triflate. This method allows for esterification reactions that do not affect sensitive functionalities such as alcohols, phenols, and amides, indicating its potential for synthesizing complex molecules with this structural motif while maintaining functional integrity (Tummatorn et al., 2007).

Mechanism of Action

Target of Action

The primary targets of benzyl (2S,3R)-3-amino-2-methylpiperidine-1-carboxylate are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of benzyl (2S,3R)-3-amino-2-methylpiperidine-1-carboxylate . These factors can include pH, temperature, presence of other molecules, and more. Detailed studies are needed to understand these influences.

Safety and Hazards

Information on the safety and hazards of a compound can be found in its Material Safety Data Sheet (MSDS). This includes information on its toxicity, flammability, and precautions for handling and storage.